Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride
Description
Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride is a useful research compound. Its molecular formula is C21H28ClN3O4S and its molecular weight is 453.98. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride shows promise in antimicrobial applications. Notably, compounds with thiazole and piperazine structures have been synthesized and shown to possess significant antibacterial and antifungal properties. For instance, certain thiazole substituted 1,3,4-oxadiazole derivatives exhibit good antibacterial as well as antifungal activity (Kokate & Patil, 2021). Similar antimicrobial efficacy is observed in derivatives of norfloxacin, a molecule structurally similar to the compound (Menteşe et al., 2013). Moreover, certain methanone derivatives with substituted thiazole and piperazine exhibited moderate to good antimicrobial activity (Mhaske et al., 2014).
Synthesis and Chemical Properties
The compound can be synthesized using ethyl 4-chloro-3-oxobutanoate (4-chloro ethyl acetoacetate) and thioamides, forming ethyl 2(2-arylthiazol-4yl)acetate, which is further processed to yield the final product. This synthesis approach is versatile and can lead to a variety of derivatives with potential bioactive properties (Kokate & Patil, 2021). Additionally, thiazolopyrimidines and oxadiazepines derived from similar compounds have shown promising anti-inflammatory and analgesic properties, highlighting the versatility and potential of this chemical scaffold (Abu‐Hashem et al., 2020).
Potential Therapeutic Applications
The structural similarity to compounds that have been found to possess cardioprotective activity suggests potential therapeutic applications for Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride. For instance, certain thiazole derivatives have shown moderate to high cardioprotective effects in vitro (Drapak et al., 2019). The compound's structural components, particularly the thiazole and piperazine moieties, are prevalent in molecules that exhibit significant biological activity, suggesting a potential for diverse therapeutic applications.
properties
IUPAC Name |
ethyl 4-[4-[[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-4-oxobutanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S.ClH/c1-3-28-21(26)8-7-20(25)24-11-9-23(10-12-24)14-19-22-18(15-29-19)16-5-4-6-17(13-16)27-2;/h4-6,13,15H,3,7-12,14H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEQLBELOPKVHLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)N1CCN(CC1)CC2=NC(=CS2)C3=CC(=CC=C3)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28ClN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-((4-(3-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)-4-oxobutanoate hydrochloride | |
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